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Compound of Interest

2-(4-(4-
Compound Name:
Nitrophenoxy)phenyl)ethanamine

Cat. No.: B12283932

Get Quote

Executive Summary & Compound Identity

2-(4-(4-Nitrophenoxy)phenyl)ethanamine is a diaryl ether scaffold featuring a primary

ethylamine tail and a para-nitro substitution.[1][2] It serves as a direct precursor to TOAM
(Thyronamine) analogs via nitro-reduction and is a structural probe for understanding the
electronic requirements of the thyronine binding pocket.[1]

IUPAC Name: 2-[4-(4-nitrophenoxy)phenyllethanamine[1][2]

Molecular Formula:

[1][]

Molecular Weight: 258.27 g/mol [1][2]

Key Functionality: Primary Amine (donor), Nitro group (acceptor), Ether linkage (flexible
hinge).[1][2]
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Synthesis Context for Spectral Interpretation

To accurately interpret the spectra, one must understand the sample's origin.[1][2] This
compound is typically synthesized via a nucleophilic aromatic substitution (

) of tyramine on 1-fluoro-4-nitrobenzene under basic conditions (
in DMF or DMSO).[1][2]
Common Impurities to Monitor:
e Residual Solvent: DMF (peaks at 2.89, 2.73, 7.96 ppm in
NMR).[1][2]
» Starting Material: Unreacted 1-fluoro-4-nitrobenzene (distinct multiplets).[1][2]
» Side Products: N-arylation products (if the amine is not protected or present in excess).[1][2]

Mass Spectrometry (ESI-MS)

Mass spectrometry is the primary method for rapid validation of the molecular ion.[1][2]

Experimental Parameters

 lonization Source: Electrospray lonization (ESI)[1][2]

e Mode: Positive lon Mode (

)

e Solvent: Methanol/Water + 0.1% Formic Acid[1][2]

Data Analysis
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lon Identity m/z (Calc) m/z (Obs) Description
Protonated molecular
259.11 259.1 )
ion (Base Peak).[1][2]
Sodium adduct
281.09 281.1 (common in glass/salt
contamination).[1][2]
Loss of ammonia
242.08 242.1 (characteristic of
primary amines).[1][2]
Cleavage of ether;
150.02 150.0 nitrophenoxy

fragment.[1][2]

Fragmentation Pathway (DOT Visualization)[1][2]

m/z 259.1

Click to download full resolution via product page

~———
-
-
-

[M-NH3]+
miz 242.1

Nitrophenoxy lon
m/z ~138-150

Figure 1: Proposed ESI-MS fragmentation pathway showing the characteristic loss of

ammonia.

Infrared Spectroscopy (FT-IR)

IR analysis confirms the presence of the nitro group and the integrity of the ether linkage.[1][2]

Sample Preparation[1][2][3]

o Method: ATR (Attenuated Total Reflectance) on neat solid or KBr pellet.[1][2]

» Target State: Hydrochloride salt (most stable form).[1][2]
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Key Absorbance Bands

Wavenumber (

Functional Group Intensity Assignment
)
Amine ( N-H stretching
3200 - 3400 Broad/Med (broadened by H-
) bonding in salt).[1][2]
Aromatic C-H 3000 - 3100 Weak stretching.[1][2]
Nitro ( Asymmetric
1515 - 1525 Strong
) stretch.[1][2]
Nitro ( Symmetric
1340 - 1350 Strong
) stretch.[1][2]

Aryl ether asymmetric

Ether (C-O-C) 1240 - 1260 Strong
stretch.[1][2]

Methylene (
Alkyl C-H 2850 - 2950 Medium
) stretching.[1][2]

Nuclear Magnetic Resonance (NMR)

NMR provides the definitive structural proof.[1][2] The spectrum is characterized by two distinct

aromatic systems and a standard ethylamine side chain.[1][2]

Experimental Protocol

e Solvent: DMSO-

(Preferred for solubility of the HCI salt).[1][2]

» Frequency: 400 MHz or higher.

» Reference: TMS (0.00 ppm) or DMSO residual peak (2.50 ppm).[1][2]
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NMR Data (400 MHz, DMSO- )

Note: Chemical shifts (

) are reported relative to TMS.

Coupling (
Multiplicity Integration Assignment

)

Position (ppm)

Ammonium

protons

8.0-8.2 Broad s 3H - (exchanges
w/

)-[11[2]

Protons ortho

Ar-H (Nitro)  8.24 Doublet 2H 9.0 Hz to

(Ring A).[1][2]

Protons meta
Ar-H (Ether)  7.15 Doublet 2H 9.0 Hz to

(Ring A).[1][2]

Protons meta
Ar-H (Alkyl) 7.30 Doublet 2H 8.5 Hz to Ether (Ring

B).[1][2]

Protons ortho
Ar-H (Ether) 7.08 Doublet 2H 8.5 Hz to Ether (Ring
B).[1][2]

Methylene
] adjacent to
3.00-3.10 Multiplet 2H )
Nitrogen.[1]

[2]

Benzylic
2.85-2.95 Triplet 2H 7.5Hz methylene.[1]

[2]

Ar-
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Interpretation Logic:

e Aromatic Region (7.0 - 8.3 ppm): The molecule contains two para-substituted benzene rings.

[1][]

o The Nitro ring is strongly electron-withdrawing, shifting its ortho protons downfield to ~8.24
ppm.[1][2]

o The Ether oxygen is electron-donating, shielding the protons ortho to it (on both rings) to
~7.0 - 7.15 ppm.[1][2]

 Aliphatic Region (2.8 - 3.1 ppm): The ethylamine chain appears as two coupled triplets (or
multiplets in DMSO due to solvent viscosity/salt effects).[1][2]

NMR Data (100 MHz, DMSO- )
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Carbon Type Assignment
(ppm) yp 9
163.2 Ether carbon (Nitro ring).[1][2]
Ether carbon (Ethylamine ring).
1545 (Ethy 9
[1][2]
C-Nitro (
142.1
)-[112]
C-Alkyl (
134.0
)-[112]
Aromatic CH (Ethylamine ring).
130.5 (Ethy 9
[11[2]
Aromatic CH (Nitro ring, ortho
126.3 to
)-[112]
Aromatic CH (Ethylamine ring,
120.1
ortho to O).[1][2]
Aromatic CH (Nitro ring, ortho
117.8
to O).[1][2]
40.2 (often obscured by DMSO).[1]
[2]
325

Synthesis & Workflow Visualization

The following diagram outlines the logical flow from starting materials to the final characterized

salt, highlighting the critical purification step that ensures spectroscopic purity.
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Salt Formation
HCI in Dioxane/Ether

Target HCI Salt
Analyze by NMR/IR

Click to download full resolution via product page

Figure 2: Synthetic workflow for 2-(4-(4-Nitrophenoxy)phenyl)ethanamine via nucleophilic
aromatic substitution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Tyramine | CBH11NO | CID 5610 - PubChem [pubchem.ncbi.nlm.nih.gov]
¢ 2. Showing Compound Tyramine (FDB000433) - FooDB [foodb.ca]

¢ To cite this document: BenchChem. [Technical Analysis: Spectroscopic Characterization of 2-
(4-(4-Nitrophenoxy)phenyl)ethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12283932/docs#technical-analysis-spectroscopic-
characterization-of-2-4-4-nitrophenoxy-phenyl-ethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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